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2-Methoxyethyl chloroacetate (CAS No. 13361-36-9) is a specialized organic building block
increasingly utilized in the fine chemical and pharmaceutical industries. As a bifunctional
molecule, it incorporates a reactive chloroacetate group, which is an excellent electrophile for
alkylation reactions, and a 2-methoxyethyl ester moiety. This latter group can modify the
solubility and pharmacokinetic properties of a target molecule or serve as a protecting group
that can be cleaved under specific conditions. Its utility lies in its ability to introduce the
CH2COOCH2CH20CHs fragment into a variety of molecular scaffolds, making it a valuable
reagent in the synthesis of complex organic molecules and active pharmaceutical ingredients
(APIs). This guide provides a comprehensive overview of its commercial availability, quality
control standards, handling protocols, and applications relevant to the research and drug
development sectors.

Part 1: Commercial Sourcing and Procurement
Supplier Landscape and Global Availability

2-Methoxyethyl chloroacetate is readily available from major global chemical suppliers that
specialize in research and bulk chemicals. It is typically marketed for research and
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development (R&D) or manufacturing use only and is not intended for medical or direct
consumer applications[1].

Key international suppliers include:

e Tokyo Chemical Industry (TCI): TClI is a prominent supplier offering 2-Methoxyethyl
chloroacetate with a typical purity of greater than 97.0% as determined by Gas
Chromatography (GC)[2][3]. They provide global distribution with regional stock information
available for North America, Europe, and Asia-Pacific.

o Sigma-Aldrich (Merck): As a leading supplier of laboratory and specialty chemicals, Sigma-
Aldrich and its associated brands are a reliable source for this reagent.

o Aladdin Scientific: This supplier also lists 2-Methoxyethyl chloroacetate, specifying a
minimum purity of 97% (GC) and classifying it under their "Organic Building Blocks" product
family[1].

o PureSynth: PureSynth offers the compound for laboratory and analytical use, also with a
stated purity of 97.0% (GC)[4].

Procurement for research purposes is straightforward through the suppliers' online catalogs.
For bulk quantities required in pilot-scale or manufacturing, it is advisable to contact the
suppliers directly to request a bulk quote[2].

Typical Commercial Grades and Specifications

The compound is generally available in a single, high-purity grade suitable for most synthetic
applications. The key specifications provided by vendors are summarized below.
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Parameter Typical Specification Source(s)

Product Name 2-Methoxyethyl Chloroacetate [1112]

Chloroacetic Acid 2-
Synonyms [2][4]
Methoxyethyl Ester

CAS Number 13361-36-9 [1][4]

Molecular Formula CsHoCIOs [1114]

Molecular Weight 152.57 g/mol [1][4]
Colorless to Almost Colorless

Appearance o [2]
Clear Liquid

Purity (by GC) >97.0% [2][3]1[4]

Procurement Workflow for Research and Development

Acquiring specialty chemicals for drug development requires a systematic approach to ensure
guality and consistency. The following workflow outlines the best practices for qualifying a
supplier and procuring 2-Methoxyethyl chloroacetate.
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Caption: Workflow for Supplier Qualification and Material Procurement.
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Part 2: Quality Control and Analytical
Characterization

Ensuring the identity and purity of starting materials is a cornerstone of scientific integrity and
reproducible research. While suppliers provide a Certificate of Analysis (CofA), independent
verification is often a necessary step in a regulated drug development environment.

Primary Analytical Methods

e Gas Chromatography (GC): As indicated by virtually all commercial suppliers, GC is the
standard method for determining the purity of 2-Methoxyethyl chloroacetate[2][3]. A Flame
lonization Detector (FID) is typically used due to its high sensitivity to organic compounds.
The method separates the main component from volatile impurities and residual starting
materials.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is used to confirm the
molecular structure. The spectrum provides unambiguous evidence of the 2-methoxyethyl
and chloroacetyl moieties through characteristic chemical shifts and splitting patterns[5].

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used as a rapid identity check,
confirming the presence of key functional groups such as the ester carbonyl (C=0) and C-O
bonds.

Experimental Protocol: Purity Verification by GC-FID

This protocol describes a general method for verifying the purity of commercially supplied 2-
Methoxyethyl chloroacetate. It is based on standard methodologies for analyzing similar
volatile organic compounds[6][7][8].

Objective: To determine the purity of 2-Methoxyethyl chloroacetate by percentage area from
the resulting chromatogram.

Materials & Equipment:
o 2-Methoxyethyl chloroacetate sample

» High-purity solvent for dilution (e.g., Methylene Chloride or Ethyl Acetate)
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Gas Chromatograph with FID detector

Appropriate capillary column (e.g., a mid-polarity column like a DB-624 or equivalent)

Autosampler vials and caps

Microsyringe
Procedure:

o Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable
solvent. Ensure the sample is fully dissolved.

e Instrument Setup:
o Injector: Set temperature to 250 °C. Use a split injection mode (e.g., 50:1 split ratio).

o Oven Program: Start at 60 °C, hold for 2 minutes. Ramp the temperature at 10 °C/min to
240 °C. Hold for 5 minutes.

o Detector (FID): Set temperature to 280 °C.
o Carrier Gas (Helium or Nitrogen): Set to a constant flow rate (e.g., 1.0 mL/min).
e Injection: Inject 1 pL of the prepared sample into the GC.
o Data Acquisition: Acquire the chromatogram for the full duration of the oven program.

e Analysis: Integrate all peaks in the chromatogram. Calculate the purity by dividing the peak
area of 2-Methoxyethyl chloroacetate by the total area of all peaks and multiplying by 100.
The retention time should be compared to a previously run standard if available.

Causality: The choice of a mid-polarity column is crucial for achieving good separation between
the analyte and potential impurities, such as residual chloroacetic acid or 2-methoxyethanol.
The temperature ramp ensures that both more volatile and less volatile impurities are eluted
and detected.

Part 3: Safe Handling, Storage, and Disposal
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Proper handling of 2-Methoxyethyl chloroacetate is essential for laboratory safety. The
information provided here is a synthesis of data from various Safety Data Sheets (SDS)[3][9].

Hazard Identification and Personal Protective Equipment
(PPE)

The compound presents several hazards that necessitate careful handling:
o H315: Causes skin irritation[3][9].

e H319: Causes serious eye irritation[3][9].

e H227: Combustible liquid[2][3].

Mandatory PPE (Precautionary Statement P280):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

» Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: Wear a lab coat. For larger quantities, consider flame-retardant
antistatic protective clothing.

All work should be conducted in a well-ventilated area or inside a chemical fume hood[10].

Storage and Stability

» Storage Temperature: Recommended storage is at room temperature[4].

o Conditions: Keep the container tightly closed in a dry and well-ventilated place[11]. It is
critical to keep the compound away from heat, sparks, open flames, and other ignition
sources[3].

e Incompatible Materials: Avoid contact with strong acids, strong bases, and oxidizing
agents[10].

Disposal Considerations
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Chemical waste must be disposed of in accordance with all applicable national and local
regulations.

¢ Do not mix with other waste.

» Leave the chemical in its original container if possible.

+ Handle uncleaned, empty containers as you would the product itself.

The following diagram illustrates the lifecycle of safe chemical handling for this reagent.

[Chemical Safety Workﬂow\

Assess Hazards
(H315, H319, H227)

Implement Controls
(Fume Hood, PPE)

Safe Handling
& Storage

Post-Experiment

Proper Disposal

Click to download full resolution via product page

Caption: A workflow outlining key safety considerations.
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Part 4: Applications in Drug Discovery and Organic
Synthesis

2-Methoxyethyl chloroacetate serves primarily as an alkylating agent. Its chloroacetyl group

is susceptible to nucleophilic substitution, allowing for the covalent attachment of the 2-

methoxyethyl ester fragment to a wide range of substrates.

Synthesis of Heterocycles: It can be used in reactions with amines, thiols, and other
nucleophiles to form heterocyclic structures, which are prevalent scaffolds in many drug
molecules.

Ester Analogue Synthesis: In medicinal chemistry, modifying ester groups is a common
strategy to tune a drug candidate's properties. 2-Methoxyethyl chloroacetate allows for the
direct incorporation of a methoxyethyl ester, which can alter a compound's polarity, metabolic
stability, and cell permeability compared to simpler methyl or ethyl esters.

Precursor for Complex Building Blocks: The compound is a starting point for more elaborate
synthetic intermediates. For instance, the chloro- group can be displaced, and the ester can
be subsequently hydrolyzed or transesterified to reveal a carboxylic acid or another ester,
respectively. This versatility is valuable in multi-step syntheses common in drug
discovery[12]. The synthesis of related methoxyacetic acid esters often involves the reaction
of a chloroacetic acid ester with an alkali metal methoxide, highlighting the core reactivity of
this class of compounds[13].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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